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Compound of Interest

Compound Name: (4-Bromo-3-methylphenyl)thiourea

Cat. No.: B2370046 Get Quote

Technical Guide: (4-Bromo-3-
methylphenyl)thiourea
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (4-Bromo-3-
methylphenyl)thiourea, including its chemical identity and a proposed protocol for its

synthesis. Due to the compound's limited documentation in readily available chemical

databases, a specific CAS number could not be retrieved. However, based on its constituent

precursor, 4-Bromo-3-methylaniline, its molecular formula and a feasible synthetic pathway can

be accurately determined.

Chemical Identity and Properties
While a specific CAS number for (4-Bromo-3-methylphenyl)thiourea is not publicly indexed,

its molecular structure and formula can be deduced from its logical precursor, 4-Bromo-3-

methylaniline.
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Parameter Value Source

Compound Name
(4-Bromo-3-

methylphenyl)thiourea
-

CAS Number Not Found -

Molecular Formula C₈H₉BrN₂S Deduced from Synthesis

Precursor 4-Bromo-3-methylaniline [1][2][3]

Precursor CAS 6933-10-4 [1][2][3]

Precursor Formula C₇H₈BrN [1]

Proposed Synthesis Protocol
The synthesis of (4-Bromo-3-methylphenyl)thiourea can be achieved through the reaction of

4-Bromo-3-methylaniline with an isothiocyanate source. A common and effective method

involves the use of ammonium thiocyanate in the presence of an acid catalyst.

Reaction:

4-Bromo-3-methylaniline + NH₄SCN → (4-Bromo-3-methylphenyl)thiourea

Experimental Protocol:

Materials:

4-Bromo-3-methylaniline (CAS: 6933-10-4)[3]

Ammonium thiocyanate

Hydrochloric acid (concentrated)

Ethanol

Water

Standard laboratory glassware and heating apparatus
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Procedure:

1. In a round-bottom flask, dissolve a specific molar equivalent of 4-Bromo-3-methylaniline in

ethanol.

2. In a separate beaker, prepare a solution of ammonium thiocyanate in water.

3. Add the ammonium thiocyanate solution to the flask containing the 4-Bromo-3-

methylaniline solution.

4. Slowly add concentrated hydrochloric acid to the mixture while stirring. The acid acts as a

catalyst for the reaction.

5. Attach a reflux condenser to the flask and heat the mixture to reflux for a specified period.

The reaction progress can be monitored using Thin Layer Chromatography (TLC).

6. After the reaction is complete, allow the mixture to cool to room temperature.

7. Pour the reaction mixture into cold water to precipitate the crude (4-Bromo-3-
methylphenyl)thiourea.

8. Filter the precipitate using a Buchner funnel and wash it with cold water to remove any

unreacted starting materials and inorganic salts.

9. The crude product can be further purified by recrystallization from a suitable solvent, such

as ethanol or an ethanol-water mixture, to obtain the pure (4-Bromo-3-
methylphenyl)thiourea.

Synthetic Workflow
The following diagram illustrates the proposed synthetic pathway for (4-Bromo-3-
methylphenyl)thiourea.
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Caption: Proposed synthesis workflow for (4-Bromo-3-methylphenyl)thiourea.

Biological Context and Potential Applications
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Thiourea derivatives are a significant class of compounds in medicinal chemistry, exhibiting a

wide range of biological activities. While specific studies on (4-Bromo-3-
methylphenyl)thiourea are not readily available, related thiourea-containing molecules have

demonstrated potential as antimicrobial, antiviral, and anticancer agents. The presence of the

bromo and methyl-substituted phenyl ring in this particular compound provides a unique

scaffold for further chemical modification and exploration in drug discovery programs. The

synthetic protocol outlined in this guide serves as a foundational step for producing this

compound for further research and screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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